![molecular formula C20H31N3 B2427455 N-{3-[methyl(prop-2-yn-1-yl)amino]propyl}-1-(2-phenylethyl)piperidin-4-amine CAS No. 2094182-64-4](/img/structure/B2427455.png)
N-{3-[methyl(prop-2-yn-1-yl)amino]propyl}-1-(2-phenylethyl)piperidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{3-[methyl(prop-2-yn-1-yl)amino]propyl}-1-(2-phenylethyl)piperidin-4-amine, also known as MPAA, is a chemical compound that has been extensively researched for its potential applications in the field of medicine.
Mechanism of Action
The exact mechanism of action of N-{3-[methyl(prop-2-yn-1-yl)amino]propyl}-1-(2-phenylethyl)piperidin-4-amine is not fully understood. However, it is believed to act as a partial agonist at the alpha-3/beta-4 nicotinic acetylcholine receptor, which plays a role in modulating dopamine release in the brain. This compound has also been shown to increase the levels of brain-derived neurotrophic factor, a protein that plays a role in neuroplasticity and cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a role in mood regulation. This compound has also been shown to increase the levels of brain-derived neurotrophic factor, which is involved in neuroplasticity and cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using N-{3-[methyl(prop-2-yn-1-yl)amino]propyl}-1-(2-phenylethyl)piperidin-4-amine in lab experiments is its high potency and selectivity for the alpha-3/beta-4 nicotinic acetylcholine receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.
Future Directions
For the study of N-{3-[methyl(prop-2-yn-1-yl)amino]propyl}-1-(2-phenylethyl)piperidin-4-amine include its use in the treatment of addiction, depression, and anxiety, as well as further studies on its mechanism of action and safety.
Synthesis Methods
N-{3-[methyl(prop-2-yn-1-yl)amino]propyl}-1-(2-phenylethyl)piperidin-4-amine is synthesized by reacting 1-(2-phenylethyl)piperidin-4-amine with propargyl bromide in the presence of sodium hydride and dimethylformamide. The resulting product is then reacted with methylamine in ethanol to obtain this compound. The synthesis method of this compound has been extensively studied and optimized to obtain high yields and purity.
Scientific Research Applications
N-{3-[methyl(prop-2-yn-1-yl)amino]propyl}-1-(2-phenylethyl)piperidin-4-amine has been studied for its potential applications in the treatment of various medical conditions such as depression, anxiety, and addiction. It has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been studied for its potential to reduce drug-seeking behavior in rats, suggesting its potential use in addiction treatment.
properties
IUPAC Name |
N'-methyl-N-[1-(2-phenylethyl)piperidin-4-yl]-N'-prop-2-ynylpropane-1,3-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31N3/c1-3-14-22(2)15-7-13-21-20-11-17-23(18-12-20)16-10-19-8-5-4-6-9-19/h1,4-6,8-9,20-21H,7,10-18H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMYFEUOWINLUES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCNC1CCN(CC1)CCC2=CC=CC=C2)CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.